![molecular formula C14H19N3O5S B2483640 2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide CAS No. 2034587-44-3](/img/structure/B2483640.png)
2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide
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Overview
Description
2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C14H19N3O5S and its molecular weight is 341.38. The purity is usually 95%.
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Scientific Research Applications
Protective Effects Against Hepatotoxicity
One study explored the protective activity of similar compounds against induced hepatotoxicity, highlighting the relevance of sulfonyl derivatives in mitigating liver damage. The research demonstrates the capacity of certain sulfonyl compounds to attenuate increases in enzyme activities associated with hepatocellular injury, suggesting potential therapeutic applications in liver protection (el-Hage, Herman, & Ferrans, 1983).
Sulfonyl Derivatives and Their Chemical Properties
Research on sulfonyl derivatives, similar in structural motifs to "2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide," has shown the versatility of these compounds in chemical reactions. Studies have detailed the synthesis and characterizations of various sulfonyl derivatives, offering insights into their potential applications in pharmaceuticals and chemical synthesis (Cremlyn & Pannell, 1978).
Pharmacological and Biological Activity
The pharmacological evaluation of sulfonamide derivatives reveals their potential as anticonvulsant agents. This suggests that compounds with similar structures, including "this compound," may hold therapeutic value in treating neurological disorders. Such research underscores the importance of structural modifications in enhancing biological activity and therapeutic efficacy (Severina et al., 2020).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibitacetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .
Mode of Action
Similar compounds have been found to inhibit ache by binding to the enzyme and preventing it from breaking down acetylcholine . This results in an increase in the concentration of acetylcholine, enhancing cholinergic neurotransmission .
Biochemical Pathways
By inhibiting ache, the compound would affect the cholinergic pathway, which is involved in various cognitive functions .
Result of Action
By inhibiting ache and increasing acetylcholine levels, the compound could potentially enhance cognitive function .
Properties
IUPAC Name |
2-[4-(4-acetylpiperazin-1-yl)sulfonylphenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O5S/c1-11(18)16-6-8-17(9-7-16)23(20,21)13-4-2-12(3-5-13)22-10-14(15)19/h2-5H,6-10H2,1H3,(H2,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPEHTTVISQGJED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.